![molecular formula C15H16N4O3 B2598990 2-allyl-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione CAS No. 941888-27-3](/img/structure/B2598990.png)
2-allyl-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
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Overview
Description
The compound “2-allyl-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione” is a novel triazole-pyrimidine hybrid . Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity .
Synthesis Analysis
The synthesis of this compound involves a series of reactions, which were characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of this compound was analyzed using 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Scientific Research Applications
Synthesis and Antiviral Activity
One significant application of compounds related to 2-allyl-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is in the field of medicinal chemistry, particularly in the synthesis of antiviral drugs. For instance, the chemical synthesis of aminoimidazo[1,2-a]-s-triazin-4-one, a nucleoside and nucleotide analogue, shows moderate activity against rhinovirus at non-toxic levels (Kim, Bartholomew, Allen, Robins, & Revankar, 1978).
Synthesis of Bioactive Compounds
Another application involves the synthesis of bioactive compounds, such as the creation of β-tricarbonyl compounds and their reactions with urea and thioureas. This process generates compounds with potential biological activity, highlighting the versatility of these chemical structures in pharmaceutical research (Saçmacı et al., 2008).
Development of Analogues for Alkaloids
The synthesis of analogues of imidazole alkaloids naamidine A and G, which incorporate a 1,3,5-triazine core, is another research application. These efforts contribute to the exploration of novel pharmacological properties and the expansion of chemical diversity in drug discovery (Witchard & Watson, 2010).
Antibacterial Activity
The synthesis of derivatives of imidazo[2,1-c][1,2,4]triazine and their evaluation for antibacterial properties is a crucial area of research. This includes the development of compounds like 3-substituted-8-methoxy-1, 2, 4-triazino[3, 4-b]benzothiazole-4(H)-ones, which have been screened for antibacterial activity, demonstrating the potential of these compounds in addressing bacterial infections (Vartale et al., 2008).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
8-(4-methoxyphenyl)-2-prop-2-enyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O3/c1-3-8-19-14(21)13(20)18-10-9-17(15(18)16-19)11-4-6-12(22-2)7-5-11/h3-7H,1,8-10H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIUBLRXOGDPYNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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